5-ethyl-N-(4-isopropylphenyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 5-ethyl-3-oxo-2-phenyl-N-(4-propan-2-ylphenyl)pyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C24H24N4O2/c1-4-27-14-20(23(29)25-18-12-10-17(11-13-18)16(2)3)22-21(15-27)24(30)28(26-22)19-8-6-5-7-9-19/h5-16H,4H2,1-3H3,(H,25,29)
• InChI Key: QDVOWMJUTYSSFN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=CC=C(C=C4)C(C)C
• Molecular Formula: C24H24N4O2
• Molecular Weight: 400.5 g/mol

Description

The compound you mentioned is a complex organic molecule that likely belongs to the class of compounds known as pyrazolopyridines, which are characterized by a pyrazole ring (a five-membered ring with two nitrogen atoms) fused to a pyridine ring (a six-membered ring with one nitrogen atom). These types of compounds are often of interest in medicinal chemistry due to their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the fused pyrazole and pyridine rings, along with various substituents including an ethyl group, an isopropylphenyl group, and a carboxamide group. The exact three-dimensional structure would depend on the specific arrangement of these groups around the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. Factors such as its polarity, solubility, and stability would be influenced by the nature and arrangement of its substituents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Pyrazolopyridines and related compounds have been found to exhibit a range of biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor activities. The exact mechanism of action would depend on the specific biological target of the compound.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it, and its use should comply with relevant regulations.

Future Directions

Pyrazolopyridines and related compounds are an active area of research in medicinal chemistry, and there is potential for the development of new drugs based on these structures. Future research could involve the synthesis of new derivatives, testing their biological activity, and investigating their mechanisms of action.